Cas no 86838-74-6 (4-Oxazolecarboxylic acid, 2-methyl-, 1,1-dimethylethyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 2-methyl-, 1,1-dimethylethyl ester
• CAS No: 86838-74-6
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 660417
• PubChem ID: 127257294
• Update Time: 2025-04-19

4-Oxazolecarboxylic acid, 2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-methyl-, 1,1-dimethylethyl ester
• tert-butyl 2-methyl-1,3-oxazole-4-carboxylate
• 86838-74-6
• Tert-pentyl oxazole-4-carboxylate

• Inchi： 1S/C9H13NO3/c1-4-9(2,3)13-8(11)7-5-12-6-10-7/h5-6H,4H2,1-3H3
• InChI Key： JBOKHJDWPXIBSR-UHFFFAOYSA-N
• SMILES： O(C(C1=COC=N1)=O)C(C)(C)CC

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų